Cas no 121564-33-8 (Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl-)

• Product Name: Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl-
• CAS No: 121564-33-8
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• MDL: MFCD00185012
• CID: 1216696
• PubChem ID: 641766
• Update Time: 2025-05-19

Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl-
• N-(furan-2-ylmethyl)-4-methylbenzenesulfonamide
• Oprea1_033196
• AKOS001045226
• N-(2-furylmethyl)-4-methyl-benzenesulfonamide
• Z45497828
• N-Furan-2-ylmethyl-4-methyl-benzenesulfonamide (N-Furfuryl-p-toluenesulfonamide)
• 121564-33-8
• BBL036014
• InChI=1/C12H13NO3S/c1-10-4-6-12(7-5-10)17(14,15)13-9-11-3-2-8-16-11/h2-8,13H,9H2,1H
• DTXSID10348945
• N-[(furan-2-yl)methyl]-4-methylbenzene-1-sulfonamide
• SCHEMBL13297941
• N-tosylfurfurylamine
• STK049344
• CS-0338646
• TS-7263
• CHEMBL1632503
• N-(2-furylmethyl)-4-methylbenzenesulfonamide
• MFCD00185012

• MDL： MFCD00185012
• Inchi： 1S/C12H13NO3S/c1-10-4-6-12(7-5-10)17(14,15)13-9-11-3-2-8-16-11/h2-8,13H,9H2,1H3
• InChI Key： PYQWNUKIIGGUSD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 251.06169
• Monoisotopic Mass: 251.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 59.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl-

Recent Advances in the Study of Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl- (CAS: 121564-33-8)

Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl- (CAS: 121564-33-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This sulfonamide derivative, characterized by its furanylmethyl and methyl substituents, has been the subject of various studies exploring its biological activity, pharmacokinetics, and therapeutic potential. The compound's unique structural features make it a promising candidate for further investigation in the context of targeted drug design and discovery.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl-. Studies have demonstrated its ability to interact with specific protein targets, including carbonic anhydrases and other enzymes involved in critical metabolic pathways. The compound's inhibitory activity against certain isoforms of carbonic anhydrase has been particularly noteworthy, suggesting potential applications in the treatment of conditions such as glaucoma, epilepsy, and certain cancers. Computational modeling and X-ray crystallography have provided valuable insights into the binding modes and structure-activity relationships of this sulfonamide derivative.

In the context of drug discovery, several research groups have reported on the optimization of Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl- derivatives to enhance their pharmacological properties. Structure-activity relationship (SAR) studies have identified key modifications that can improve target selectivity, metabolic stability, and bioavailability. Recent synthetic approaches have focused on introducing various substituents at different positions of the benzene ring and furan moiety to modulate the compound's electronic and steric properties. These efforts have yielded analogs with improved potency and reduced off-target effects.

Pharmacokinetic studies of Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl- have provided important data on its absorption, distribution, metabolism, and excretion (ADME) profile. The compound demonstrates favorable membrane permeability and moderate metabolic stability, making it a viable lead compound for further development. Recent in vivo studies in animal models have shown promising results regarding its tissue distribution and elimination characteristics, though further optimization may be required to achieve optimal therapeutic indices for clinical applications.

The potential therapeutic applications of Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl- extend beyond its enzyme inhibitory activity. Emerging research suggests that this compound may exhibit anti-inflammatory and antimicrobial properties, opening new avenues for its use in treating infectious diseases and inflammatory disorders. Some studies have reported its efficacy against specific bacterial strains and its ability to modulate inflammatory cytokine production, though these findings require further validation in more comprehensive preclinical models.

From a safety perspective, preliminary toxicological assessments of Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl- have been conducted to evaluate its potential adverse effects. While the compound appears to have an acceptable safety profile at therapeutic concentrations, detailed studies on its chronic toxicity and potential drug-drug interactions are still needed. Recent advances in predictive toxicology tools have enabled more efficient evaluation of its safety parameters, facilitating the compound's progression through the drug development pipeline.

In conclusion, Benzenesulfonamide, N-(2-furanylmethyl)-4-methyl- (CAS: 121564-33-8) represents a promising chemical scaffold with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new aspects of its pharmacological properties and possible clinical applications. Future studies should focus on further optimizing its structure for enhanced efficacy and safety, as well as exploring its potential in combination therapies and novel treatment modalities. The compound serves as an excellent example of how targeted chemical modifications can lead to the development of potentially valuable therapeutic agents in the field of medicinal chemistry.